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Compound of Interest

Compound Name: Basic lead carbonate

Cat. No.: B072859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of basic lead
carbonate, historically known as white lead, in the formulation of ceramic glazes. Due to its

toxic nature, the use of basic lead carbonate is now highly restricted and largely replaced by

safer alternatives in commercial and studio pottery. However, its historical significance and

unique properties make it a subject of interest for materials science, conservation, and

specialized research applications.

Introduction
Basic lead carbonate (2PbCO₃·Pb(OH)₂) has been a fundamental component of ceramic

glazes for centuries, prized for its ability to produce a smooth, glossy, and durable surface at

relatively low firing temperatures. It acts as a powerful flux, initiating the melt and promoting the

fusion of other glaze components like silica. Despite its desirable aesthetic qualities, the

significant health risks associated with lead exposure have led to a steep decline in its use.

These notes detail its properties, historical formulations, and provide protocols for its use in a

controlled research setting, emphasizing stringent safety measures.

Properties of Basic Lead Carbonate in Glazes
Basic lead carbonate imparts several key properties to ceramic glazes:
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Low Melting Point: It is a strong flux, significantly lowering the melting temperature of silica,

the primary glass-former in glazes. This allows for glazes to mature at earthenware

temperatures (approximately 950-1100°C).

Smooth, Glossy Surface: Lead glazes are known for their brilliant, high-gloss finish.

Enhanced Color Response: Lead can enhance the vibrancy of coloring oxides, producing

bright and vivid hues.

Durability: When properly formulated and fired, lead glazes can be resistant to chemical

attack and abrasion. However, poorly formulated or under-fired glazes can readily leach

lead.

Quantitative Data
Typical Composition of Historical Lead Glazes
The composition of lead glazes has varied significantly throughout history and depending on

the desired outcome. The table below summarizes typical oxide weight percentages found in

various historical lead glazes.

Glaze Component Typical Range (wt%) Function

Lead(II) Oxide (PbO) 20 - 60% Flux

Silicon Dioxide (SiO₂) 30 - 60% Glass Former

Aluminum Oxide (Al₂O₃) 5 - 15% Stabilizer (prevents running)

Other Oxides (e.g., Na₂O,

K₂O, CaO)
< 5% Secondary Fluxes

Note: The lead oxide (PbO) is formed from the decomposition of basic lead carbonate during

firing.

Firing Schedules for Low-Fire Lead Glazes
The following table provides a general firing schedule for a low-fire lead glaze. The exact

schedule will depend on the specific glaze composition, thickness of application, and the
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ceramic body.

Stage Ramp Rate
Target
Temperature

Hold Time Purpose

1. Initial Heating 100°C/hour 600°C 10 minutes

Water smoking

and burnout of

organics

2. Main Firing 200°C/hour
1060°C (approx.

Cone 04)
15 minutes Glaze maturation

3. Cooling Natural cooling
Room

Temperature
-

Annealing of the

glaze

Lead Leaching Test Parameters and Example Data
Lead leaching from ceramic glazes is a critical safety concern. Standardized testing involves

the use of an acidic solution to simulate contact with food.

Parameter Condition

Leaching Solution 4% Acetic Acid

Temperature 22 ± 2 °C

Duration 24 hours

The following table presents hypothetical lead leaching data to illustrate the effect of firing

temperature on lead release.

Firing Temperature Lead Leached (mg/L)

950°C 15.2

1000°C 5.8

1060°C (Properly fired) < 0.5

1100°C < 0.1
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Experimental Protocols
EXTREME CAUTION: Basic lead carbonate is highly toxic. All handling and experimental

procedures must be conducted in a certified fume hood with appropriate personal protective

equipment (PPE).

Safety Precautions
Engineering Controls: All work with basic lead carbonate powder must be performed in a

chemical fume hood with a face velocity of at least 100 feet per minute.

Personal Protective Equipment (PPE):

Respiratory Protection: A NIOSH-approved respirator with P100 filters is mandatory.

Eye Protection: Chemical splash goggles are required.

Hand Protection: Nitrile or neoprene gloves should be worn.

Body Protection: A lab coat, closed-toe shoes, and long pants are required.

Waste Disposal: All lead-contaminated waste, including unused glaze, cleaning materials,

and PPE, must be disposed of as hazardous waste according to institutional and local

regulations.

Protocol for Preparation of a Basic Lead Carbonate
Glaze
This protocol outlines the preparation of a 100g batch of a clear lead glaze.

Materials:

Basic lead carbonate (2PbCO₃·Pb(OH)₂)

Silica (SiO₂) (325 mesh)

Kaolin
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Distilled water

Ziplock bags or sealed containers

Sieve (80-100 mesh)

Beakers

Stirring rod

Graduated cylinder

Procedure:

Don PPE and work in a fume hood.

Weighing: Accurately weigh the following dry materials:

Basic lead carbonate: 55.0 g

Silica: 35.0 g

Kaolin: 10.0 g

Dry Mixing: Place the weighed powders in a sealed, labeled container or a heavy-duty

ziplock bag. Shake vigorously for at least 5 minutes to ensure a homogenous mixture.

Wet Mixing:

Place approximately 70 mL of distilled water into a beaker.

Slowly add the dry glaze mixture to the water while stirring continuously with a glass rod.

Continue stirring until the glaze slurry is smooth and free of lumps. Adjust the water

content as needed to achieve a consistency similar to heavy cream.

Sieving:
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Pass the entire glaze slurry through an 80-100 mesh sieve into a clean, labeled beaker.

This will break down any remaining agglomerates and ensure a uniform consistency.

Rinse the original beaker with a small amount of water and pass this through the sieve to

recover all of the glaze.

Storage: Store the prepared glaze in a tightly sealed and clearly labeled container.

Protocol for Glaze Application and Firing
Materials:

Prepared lead glaze slurry

Bisque-fired ceramic test tiles

Glazing tongs or brushes

Electric kiln with a programmable controller and proper ventilation

Procedure:

Don PPE and work in a fume hood.

Glaze Application:

Thoroughly stir the glaze slurry to ensure it is homogenous.

Using glazing tongs, dip a bisque-fired test tile into the glaze for 2-3 seconds.

Alternatively, apply the glaze to the tile using a brush in 2-3 even coats, allowing each coat

to dry before applying the next.

Cleaning: Remove any unwanted glaze from the bottom of the test tile with a damp sponge

to prevent it from sticking to the kiln shelf.

Drying: Allow the glazed tiles to dry completely before firing.

Firing:
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Carefully load the glazed test tiles into the kiln, ensuring they are not touching.

Program the kiln according to the firing schedule outlined in Table 3.2 or a schedule

appropriate for the specific glaze and clay body.

Ensure the kiln is properly ventilated to the outside to remove any lead fumes generated

during firing.

Cooling: Allow the kiln to cool completely to room temperature before opening and removing

the fired tiles.

Protocol for Lead Leaching Test
Materials:

Fired lead-glazed ceramic pieces

4% (v/v) acetic acid solution

Parafilm or other suitable covering

Volumetric flasks

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS) for lead analysis

Procedure:

Cleaning: Thoroughly wash and dry the fired ceramic pieces to be tested.

Leaching:

Fill the interior of the ceramic piece with a 4% acetic acid solution to within 6-7 mm of the

rim.

Record the volume of the acetic acid solution used.

Cover the piece with Parafilm to prevent evaporation.
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Let the piece stand at 22 ± 2 °C for 24 hours.

Sample Collection: After 24 hours, stir the acetic acid solution and transfer a representative

sample to a clean, labeled vial for analysis.

Analysis: Determine the concentration of lead in the acetic acid solution using ICP-MS or

AAS.

Calculation: Express the results in mg of lead per liter of leaching solution (mg/L).

Diagrams

Glaze Preparation
Application & Firing Leaching Test

Weigh Dry
Materials Dry Mix Wet Mix with

Distilled Water Sieve (80-100 mesh) Apply Glaze to
Bisque Ware Dry Completely Fire in Ventilated Kiln Cool to Room

Temperature
Leach with 4%

Acetic Acid (24h)
Analyze Leachate
(ICP-MS/AAS)

Click to download full resolution via product page

Caption: Experimental workflow for lead glaze preparation, application, and testing.
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Initial Glaze Components

During Firing

Final Glaze

Basic Lead Carbonate
(2PbCO₃·Pb(OH)₂)

Decomposition
(~300-400°C)

Silica (SiO₂)

Fluxing & Melting
(>600°C)

Kaolin
(Al₂Si₂O₅(OH)₄)

Lead(II) Oxide (PbO)
+ CO₂ + H₂O

Formation of
Lead Silicate Glass

Lead Silicate Glaze
(PbO-SiO₂-Al₂O₃ matrix)

Click to download full resolution via product page

Caption: Chemical pathway of basic lead carbonate during glaze firing.

Conclusion
Basic lead carbonate has played a pivotal role in the history of ceramics, enabling the

creation of vibrant and glossy glazes at low temperatures. While its use is now rightly curtailed
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due to its high toxicity, understanding its chemical behavior and application is valuable for

researchers in materials science and cultural heritage. The protocols provided herein are

intended for use in a controlled laboratory setting where all necessary safety precautions can

be rigorously implemented. The quantitative data and diagrams offer a framework for

understanding the formulation, firing, and potential hazards associated with lead-based

ceramic glazes.

To cite this document: BenchChem. [Application Notes and Protocols: Basic Lead Carbonate
in Ceramic Glazes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072859#application-of-basic-lead-carbonate-in-
ceramic-glazes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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